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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055 Get Quote

The safe and compliant disposal of 4-methyldecane, a flammable aliphatic hydrocarbon, is a

critical aspect of laboratory safety and environmental responsibility. This document provides

essential safety and logistical information, including operational and disposal plans, to guide

researchers, scientists, and drug development professionals in the proper management of 4-
methyldecane waste. Adherence to these procedures is vital to mitigate risks and ensure

compliance with hazardous waste regulations.

Immediate Safety and Logistical Information
1. Hazard Identification and Personal Protective Equipment (PPE):

4-Methyldecane is a flammable liquid and should be handled with appropriate caution.[1] It is

imperative to handle this chemical in a well-ventilated area, preferably within a chemical fume

hood.[2] All sources of ignition, such as open flames, sparks, and hot surfaces, must be

eliminated from the vicinity.[1][2]

Appropriate personal protective equipment (PPE) must be worn at all times when handling 4-
methyldecane. This includes:

Eye Protection: Tightly fitting safety goggles.[2]

Hand Protection: Chemical-resistant gloves.[2]

Body Protection: A flame-retardant lab coat.
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2. Spill Management:

In the event of a spill, immediate action is necessary to contain and clean up the material

safely.

Small Spills: Absorb the spill with a non-combustible material such as vermiculite, sand, or

earth.[1] Place the absorbent material into a sealed, properly labeled container for disposal.

Large Spills: If a large spill occurs, evacuate the area and contact your institution's

environmental health and safety (EHS) department immediately.

Under no circumstances should 4-methyldecane or materials contaminated with it be disposed

of down the drain.[3]

Quantitative Data: Physical and Chemical Properties
of 4-Methyldecane
For easy reference, the key physical and chemical properties of 4-methyldecane are

summarized in the table below. This information is crucial for understanding its behavior and

potential hazards.

Property Value

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol

Appearance Colorless liquid

Odor Pungent, acrid

Flash Point 49.4 °C (121.0 °F)[4]

Boiling Point Approximately 174 °C

Solubility in Water 0.2971 mg/L @ 25 °C (estimated)[4]

Regulatory Classification Ignitable Hazardous Waste (D001)
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Operational and Disposal Plan
The proper disposal of 4-methyldecane is governed by regulations for ignitable hazardous

waste. The Resource Conservation and Recovery Act (RCRA) classifies liquids with a flash

point below 60°C (140°F) as D001 ignitable hazardous waste. As the flash point of 4-
methyldecane is approximately 49.4°C, it falls under this classification.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect all waste 4-methyldecane, including contaminated materials (e.g., absorbent from

spills, used pipette tips), in a designated and compatible waste container.

The container must be in good condition, compatible with hydrocarbons, and have a

secure, tight-fitting lid to prevent the release of vapors.

Do not mix 4-methyldecane waste with other waste streams, particularly halogenated

solvents, as this can complicate disposal and increase costs.[5]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "4-Methyldecane."

Indicate the hazards associated with the waste, primarily "Ignitable."

Follow your institution's specific labeling requirements, which may include the

accumulation start date and the name of the generating researcher or lab.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The storage area should be away from ignition sources and in a well-ventilated location.

Disposal Request:
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Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department.

Do not attempt to dispose of the waste through any other means. 4-methyldecane must

be disposed of through a licensed hazardous waste disposal facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-methyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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